Cas no 88421-12-9 (Urea, N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-N'-phenyl-)

• Product Name: Urea, N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-N'-phenyl-
• CAS No: 88421-12-9
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 633466
• PubChem ID: 25816629
• Update Time: 2025-04-19

Urea, N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-N'-phenyl-
• 1-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-3-phenylurea
• 88421-12-9
• N-[2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)ethyl]-N'-phenylurea
• DTXSID30649764

• Inchi： 1S/C19H18N4O2/c24-18-12-11-17(15-7-3-1-4-8-15)22-23(18)14-13-20-19(25)21-16-9-5-2-6-10-16/h1-12H,13-14H2,(H2,20,21,25)
• InChI Key： XEEYIFDLSKZCQY-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CCNC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 334.14297583g/mol
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.8Ų